Cas no 18803-09-3 (Phosphine,bis(2-methylphenyl)phenyl- (9CI))

• Product Name: Phosphine,bis(2-methylphenyl)phenyl- (9CI)
• CAS No: 18803-09-3
• MF: C₂₀H₁₉P
• MW: 290.338626146317
• CID: 123186
• Update Time: 2025-05-21

Phosphine,bis(2-methylphenyl)phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine,bis(2-methylphenyl)phenyl- (9CI)
• DI-O-TOLYLPHENYLPHOSPHINE
• bis(2-methylphenyl)(phenyl)phosphane
• Bis(2-methylphenyl)(phenyl)phosphine
• phosphine, bis(2-methylphenyl)phenyl-
• Phenyldi-o-tolylphosphine

• Inchi： 1S/C20H19P/c1-16-10-6-8-14-19(16)21(18-12-4-3-5-13-18)20-15-9-7-11-17(20)2/h3-15H,1-2H3
• InChI Key： VXBOQUXGRAKYGH-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C)(C1=CC=CC=C1C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 290.12257

Experimental Properties

• Boiling Point: 395.542°C at 760 mmHg
• Flash Point: 203.546°C
• PSA: 0
• LogP: 4.06160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Phosphine,bis(2-methylphenyl)phenyl- (9CI)

Comprehensive Overview of Phosphine, bis(2-methylphenyl)phenyl- (9CI) (CAS No. 18803-09-3)

Phosphine, bis(2-methylphenyl)phenyl- (9CI), with the CAS No. 18803-09-3, is an organophosphorus compound that has garnered significant attention in both academic and industrial research. This compound, often referred to by its systematic name or abbreviated as bis(2-methylphenyl)phenylphosphine, is a versatile ligand widely utilized in catalysis, material science, and organic synthesis. Its unique structural properties, including steric hindrance and electron-donating capabilities, make it a valuable tool for chemists exploring transition-metal catalysis and asymmetric synthesis.

In recent years, the demand for specialty phosphines like bis(2-methylphenyl)phenylphosphine has surged due to their applications in pharmaceutical intermediates and advanced material development. Researchers are particularly interested in its role in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex organic frameworks. The compound’s ability to stabilize metal centers while enhancing reactivity aligns with the growing trend toward green chemistry and sustainable synthesis.

One of the most frequently searched questions regarding CAS No. 18803-09-3 revolves around its synthetic routes and handling precautions. While the compound is not classified as hazardous under standard conditions, proper storage in inert atmospheres (e.g., nitrogen or argon) is recommended to prevent degradation. Its air-sensitive nature and moisture reactivity are critical considerations for laboratory use, making it a topic of discussion in forums focused on chemical safety and best practices.

The thermal stability and solubility of bis(2-methylphenyl)phenylphosphine also make it a candidate for high-performance polymers and coordination chemistry studies. Recent publications highlight its utility in designing luminescent materials and catalysts for renewable energy applications, such as hydrogen evolution reactions. These advancements tie into broader discussions about energy-efficient technologies and carbon-neutral processes, which dominate current scientific discourse.

From an industrial perspective, CAS No. 18803-09-3 is often compared to other tertiary phosphines like triphenylphosphine due to its enhanced steric profile. This comparison is a common query among chemists evaluating ligand efficiency and reaction selectivity. The compound’s cost-effectiveness and commercial availability further contribute to its popularity in both small-scale research and large-scale production.

In summary, Phosphine, bis(2-methylphenyl)phenyl- (9CI) (CAS No. 18803-09-3) represents a critical building block in modern chemistry, bridging gaps between fundamental research and industrial innovation. Its multifaceted applications—from drug discovery to material science—underscore its relevance in addressing contemporary challenges like sustainable manufacturing and clean energy. As interest in tailored phosphine ligands grows, this compound will likely remain a focal point for scientific exploration and technological advancement.